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Compound of Interest

Compound Name: Silver p-toluenesulfonate

Cat. No.: B096825 Get Quote

In-Depth Technical Guide to Silver p-
Toluenesulfonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and key

applications of silver p-toluenesulfonate (silver tosylate), a versatile reagent in organic

chemistry.

Core Properties of Silver p-Toluenesulfonate
Silver p-toluenesulfonate is an organosilver compound valued for its utility in facilitating

nucleophilic substitution reactions. It is a white to light-grey crystalline solid. The quantitative

properties of the compound are summarized below.
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Property Data

Molecular Formula C₇H₇AgO₃S

Molecular Weight 279.06 g/mol

CAS Number 16836-95-6

Appearance White to light-grey crystalline powder/solid

Solubility
Soluble in water, moderately soluble in polar

organic solvents (e.g., acetonitrile, acetone)

Synonyms Silver tosylate, p-Toluenesulfonic acid silver salt

Molecular Structure and Composition
Silver p-toluenesulfonate is an ionic compound formed from a silver(I) cation (Ag⁺) and a p-

toluenesulfonate anion (CH₃C₆H₄SO₃⁻). The structure of the anion is central to its chemical

utility.
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Caption: Logical breakdown of Silver p-Toluenesulfonate into its constituent ions and the

structure of the p-toluenesulfonate anion.

Experimental Protocols
Detailed methodologies for the synthesis of silver p-toluenesulfonate and its application in

the conversion of alkyl halides are provided below.

Protocol 1: Synthesis of Silver p-Toluenesulfonate via
Metathesis
This protocol describes the synthesis of silver p-toluenesulfonate from silver nitrate and

sodium p-toluenesulfonate, a common and efficient precipitation method.

Materials:

Silver nitrate (AgNO₃)

Sodium p-toluenesulfonate (NaOTs)

Distilled water

Stir plate and magnetic stir bar

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven or desiccator

Procedure:

Prepare Reactant Solutions: Prepare equimolar aqueous solutions of silver nitrate and

sodium p-toluenesulfonate in separate flasks using distilled water. A 1:1 molar ratio is optimal

for this reaction.

Reaction: While stirring the sodium p-toluenesulfonate solution at room temperature (20-

25°C), slowly add the silver nitrate solution. A white precipitate of silver p-toluenesulfonate
will form immediately.
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Digestion: Continue stirring the mixture for 10-15 minutes to ensure the reaction goes to

completion.

Isolation: Isolate the precipitate by vacuum filtration. Wash the collected solid with a small

amount of cold distilled water to remove any soluble impurities, such as sodium nitrate.

Drying: Dry the purified silver p-toluenesulfonate in an oven at a moderate temperature or

in a desiccator, protected from light, as silver salts are often light-sensitive.

Protocol 2: Conversion of an Alkyl Bromide to an Alkyl
Tosylate
This protocol details a general procedure for the conversion of an alkyl bromide to its

corresponding tosylate using silver p-toluenesulfonate. This reaction is particularly useful

when traditional methods with tosyl chloride are not suitable.

Materials:

Alkyl bromide (e.g., 1-bromobutane)

Silver p-toluenesulfonate (AgOTs)

Acetonitrile (anhydrous)

Round-bottom flask

Reflux condenser

Stir plate and magnetic stir bar

Filtration apparatus

Procedure:

Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

dissolve the alkyl bromide in anhydrous acetonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b096825?utm_src=pdf-body
https://www.benchchem.com/product/b096825?utm_src=pdf-body
https://www.benchchem.com/product/b096825?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of Reagent: Add a stoichiometric equivalent of silver p-toluenesulfonate to the

solution.

Reaction: Heat the mixture to reflux with stirring. The reaction progress can be monitored by

the formation of a precipitate, which is the insoluble silver bromide (AgBr). The precipitation

of the silver halide is the driving force for the reaction.

Completion and Workup: Once the reaction is complete (as determined by an appropriate

method like TLC or GC-MS), cool the mixture to room temperature.

Isolation: Filter the reaction mixture to remove the precipitated silver bromide.

Purification: The filtrate, containing the desired alkyl tosylate, can then be concentrated

under reduced pressure. Further purification of the product can be achieved by

recrystallization or column chromatography.
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Caption: Experimental workflow for the conversion of an alkyl bromide to an alkyl tosylate using

silver p-toluenesulfonate.
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To cite this document: BenchChem. [Silver p-toluenesulfonate molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096825#silver-p-toluenesulfonate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b096825#silver-p-toluenesulfonate-molecular-weight-and-formula
https://www.benchchem.com/product/b096825#silver-p-toluenesulfonate-molecular-weight-and-formula
https://www.benchchem.com/product/b096825#silver-p-toluenesulfonate-molecular-weight-and-formula
https://www.benchchem.com/product/b096825#silver-p-toluenesulfonate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096825?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

